Cas no 68498-51-1 (1,3,5-Triazine-2,4(1H,3H)-dione,1-cyclohexyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione,1-cyclohexyl-
• CAS No: 68498-51-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 525103
• PubChem ID: 253736
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione,1-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,1-cyclohexyl-
• 1-cyclohexyl-1,3,5-triazine-2,4-dione
• 68498-51-1
• DTXSID50291643
• HMS3079B17
• MLS002694005
• SMR001559939
• NSC76953
• 1-cyclohexyl-1,3,5-triazine-2,4(1h,3h)-dione
• CHEMBL1976349
• NSC-76953
• NCIOpen2_000730

• Inchi： 1S/C9H13N3O2/c13-8-10-6-12(9(14)11-8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,13,14)
• InChI Key： YUBNSCHSHWWVIE-UHFFFAOYSA-N
• SMILES： O=C1NC(N=CN1C1CCCCC1)=O

Computed Properties

• Exact Mass: 195.101
• Monoisotopic Mass: 195.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.673

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones